3-(3-imidazol-1-ylpropylamino)-6-phenyl-2H-1,2,4-triazin-5-one

• IUPAC Name: 3-(3-imidazol-1-ylpropylamino)-6-phenyl-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C15H16N6O/c22-14-13(12-5-2-1-3-6-12)19-20-15(18-14)17-7-4-9-21-10-8-16-11-21/h1-3,5-6,8,10-11H,4,7,9H2,(H2,17,18,20,22)
• InChI Key: SLGKCVRKMCGRDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NNC(=NC2=O)NCCCN3C=CN=C3
• Molecular Formula: C15H16N6O
• Molecular Weight: 296.33 g/mol

Description

The compound identified as “3-(3-imidazol-1-ylpropylamino)-6-phenyl-2H-1,2,4-triazin-5-one” is a chemical substance cataloged in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for 3-(3-imidazol-1-ylpropylamino)-6-phenyl-2H-1,2,4-triazin-5-one would typically involve scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions to ensure high yield and purity, as well as implementing cost-effective and environmentally friendly processes. The use of advanced technologies such as continuous flow reactors and automated synthesis platforms may also be employed to enhance production efficiency.

Chemical Reactions Analysis

Types of Reactions

3-(3-imidazol-1-ylpropylamino)-6-phenyl-2H-1,2,4-triazin-5-one can undergo various types of chemical reactions, including:

Oxidation: The compound may be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include:

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Palladium on carbon, platinum oxide.

Major Products Formed

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions may produce reduced forms of the compound.

Scientific Research Applications

3-(3-imidazol-1-ylpropylamino)-6-phenyl-2H-1,2,4-triazin-5-one has a wide range of scientific research applications, including:

Chemistry: The compound is used as a reagent in various chemical reactions and synthesis processes.

Biology: It may be employed in biological studies to investigate its effects on cellular processes and pathways.

Medicine: Research into the potential therapeutic applications of this compound is ongoing, with studies exploring its efficacy in treating certain medical conditions.

Industry: The compound is utilized in industrial processes, including the production of pharmaceuticals and other chemical products.